Cas no 633-00-1 (Rosolic acid)

• Product Name: Rosolic acid
• CAS No: 633-00-1
• MF: C₂₀H₁₆O₃
• MW: 304.339245796204
• CID: 39307
• PubChem ID: 120307
• Update Time: 2025-04-18

Rosolic acid Chemical and Physical Properties

Names and Identifiers

• Rosolic acid
• 4-(Bis(4-hydroxyphenyl)methylene)-2-methyl-2,5-cyclohexadien-1-one
• 4-(BIS(P-HYDROXYPHENYL)METHYLENE)-2-METHYL-5-CYCLOHEXADIEN-1-ONE
• 4,4'-Dihydroxy-3-methylfuchsone
• Rosolsaeure
• DTXSID00189182
• NS00029897
• DTXSID201317969
• 4-[(4-hydroxy-3-methylphenyl)-(4-hydroxyphenyl)methylidene]cyclohexa-2,5-dien-1-one
• 4-(Bis(p-hydroxyphenyl)methylene)-2-methyl-2,5-cyclohexadien-1-one
• 4-((4-Hydroxy-3-methylphenyl)(4-hydroxyphenyl)methylene)cyclohexa-2,5-dien-1-one
• BRN 2592232
• 2,5-Cyclohexadien-1-one, 4-(bis(p-hydroxyphenyl)methylene)-2-methyl-
• EINECS 252-671-6
• 633-00-1
• 35675-66-2
• 2,5-Cyclohexadien-1-one, 4-((4-hydroxy-3-methylphenyl)(4-hydroxyphenyl)methylene)-
• DTXCID30111673
• 4-[(4-hydroxy-3-methylphenyl)(4-hydroxyphenyl)methylene]cyclohexa-2,5-dien-1-one
• TWNIXJJSBDRPSN-UHFFFAOYSA-N
• 252-671-6
• 2,5-Cyclohexadien-1-one, 4-[(4-hydroxy-3-methylphenyl)(4-hydroxyphenyl)methylene]-
• WSRGFVKIQYLNMY-UHFFFAOYSA-N

• Inchi： 1S/C20H16O3/c1-13-12-16(6-11-19(13)23)20(14-2-7-17(21)8-3-14)15-4-9-18(22)10-5-15/h2-12,21,23H,1H3
• InChI Key： TWNIXJJSBDRPSN-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C)/C(=C1/C=CC(C=C/1)=O)/C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 304.11000
• Monoisotopic Mass: 304.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Density: 1.284
• Boiling Point: 543.7°Cat760mmHg
• Flash Point: 296.7°C
• Refractive Index: 1.67
• PSA: 57.53000
• LogP: 3.98490